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Compound of Interest

Compound Name: Berupipam

CAS No.: 150490-85-0

Cat. No.: B128810

Get Quote

For researchers and drug development professionals, the lifecycle of a chemical compound

extends beyond its synthesis and application; it concludes with its safe and compliant disposal.

Berupipam (CAS 150490-85-0), a selective dopamine D1 receptor antagonist, requires

meticulous handling throughout its use, and its disposal is no exception.[1][2] This guide

provides a procedural framework rooted in scientific integrity and safety to ensure that

Berupipam is disposed of in a manner that protects both laboratory personnel and the

environment.

Understanding Berupipam: A Profile
Before delving into disposal procedures, it is crucial to understand the chemical nature of

Berupipam. A comprehensive understanding of its properties informs the necessary safety

precautions and disposal methodology.
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Property Value Source

Molecular Formula C19H19BrClNO2 [1][3][4]

Molecular Weight 408.72 g/mol [1][3][4]

Appearance Solid (Assumed) Inferred

Known Hazards

While a specific Safety Data

Sheet (SDS) with detailed

toxicological data is not readily

available in public domains,

the precautionary principle

dictates treating Berupipam as

a potentially hazardous

substance. General hazards

for similar research chemicals

can include skin and eye

irritation, and potential harm if

swallowed or inhaled.[5]

General Chemical Safety

Core Directive: A Risk-Based Approach to Disposal
The fundamental principle governing the disposal of any research chemical is to prevent its

release into the environment.[6] Therefore, under no circumstances should Berupipam be

disposed of down the sink or in regular trash.[6][7][8] The complex organic structure of

Berupipam makes it unsuitable for drain disposal, as it may not be effectively treated by

standard wastewater treatment facilities.[9]

The following workflow provides a logical pathway for the proper management of Berupipam
waste.
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Select Compatible, Leak-Proof Container Label Container with 'Hazardous Waste' List all constituents, including Berupipam
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for Waste Pickup Request
Request Pickup EHS Transports to a Licensed

Hazardous Waste Facility

Official Transfer
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Caption: Workflow for the proper disposal of Berupipam waste.

Step-by-Step Disposal Protocol
This protocol is designed to provide a clear, actionable sequence for the disposal of

Berupipam.

Personal Protective Equipment (PPE)
Before handling any chemical waste, including Berupipam, ensure you are wearing the

appropriate PPE:

Safety Goggles: To protect against splashes.

Lab Coat: To protect skin and clothing.

Chemically Resistant Gloves: Nitrile gloves are a standard for handling most laboratory

chemicals.

Waste Segregation and Collection
Proper segregation is key to safe and compliant disposal.

Solid Berupipam Waste: Collect any unused or expired solid Berupipam in a dedicated,

robust, and clearly labeled waste container.

Contaminated Labware: Disposable items such as pipette tips, weighing boats, and

contaminated gloves should be collected in a designated, lined container.
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Solutions of Berupipam: Liquid waste containing Berupipam should be collected in a

sealed, leak-proof container. Do not mix incompatible waste streams.[7]

Container Management
The integrity of the waste container is paramount to preventing leaks and ensuring safe

transport.

Container Selection: Use containers that are compatible with the chemical waste they will

hold. For liquid waste, ensure the container has a secure, screw-on cap.[6][7]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste." The label must

include:

The full chemical name: "Berupipam" and any other chemicals in the container (e.g.,

solvents).[10]

The approximate concentration or percentage of each component.[10]

The date the waste was first added to the container.[6]

The name of the principal investigator and the laboratory location.

Interim Storage
Waste should be stored safely within the laboratory pending collection.

Satellite Accumulation Area (SAA): Store sealed waste containers in a designated SAA.[10]

This area should be away from general laboratory traffic and drains.

Secondary Containment: Liquid waste containers should be placed in secondary

containment, such as a chemical-resistant tray or tub, to contain any potential leaks.[7]

Keep Containers Closed: Waste containers should remain sealed at all times, except when

adding waste.[7][10]

Final Disposal
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The final step is the transfer of the waste to your institution's Environmental Health and Safety

(EHS) department or equivalent.

Request a Pickup: Once a waste container is full or has been in storage for a designated

period (often around 150 days, but check with your institution), submit a hazardous waste

pickup request to your EHS office.[6]

Documentation: Maintain any records or manifests provided by the EHS office as proof of

proper disposal.

Disposal of Empty Berupipam Containers
Empty containers that once held Berupipam must also be managed correctly.

Triple Rinse: The first rinse of the container must be collected and disposed of as hazardous

waste.[7]

Subsequent Rinses: For containers of chemicals that are not acutely toxic, subsequent

rinses can often be disposed of down the drain with copious amounts of water, provided your

local regulations and EHS office permit this.[7] Always confirm this with your institution's

guidelines.

Deface the Label: Before disposing of the rinsed container in the appropriate recycling or

trash receptacle, completely deface or remove the original chemical label to prevent any

confusion.

In Case of a Spill
In the event of a Berupipam spill, follow these general steps:

Alert Personnel: Notify others in the immediate area.

Don Appropriate PPE: As described above.

Contain the Spill: Use a chemical spill kit with appropriate absorbent materials to contain the

spill.
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Collect the Waste: Carefully collect the absorbed material and any contaminated items and

place them in a hazardous waste container.

Clean the Area: Decontaminate the spill area according to your laboratory's standard

operating procedures.

Report the Spill: Report the incident to your laboratory supervisor and EHS office, especially

if the spill is large or has the potential for exposure.

By adhering to these procedures, you contribute to a culture of safety and environmental

responsibility within your institution. The proper disposal of Berupipam is not merely a

regulatory requirement but a professional obligation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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